2-[(2-isopropyl-5-methylphenoxy)methyl]-1-methyl-1H-benzimidazole

• IUPAC Name: 1-methyl-2-[(5-methyl-2-propan-2-ylphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C19H22N2O/c1-13(2)15-10-9-14(3)11-18(15)22-12-19-20-16-7-5-6-8-17(16)21(19)4/h5-11,13H,12H2,1-4H3
• InChI Key: PKTAVIMOGJYMRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=NC3=CC=CC=C3N2C
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

• This compound is a derivative of benzimidazole, a class of compounds known for their diverse biological activities and pharmaceutical applications.

Synthesis Analysis

• Benzimidazoles like this compound are typically synthesized through a series of chemical reactions involving amino compounds, alcohols, and acid chlorides. Specific methods include the Weidenhagen reaction and N-methylation for synthesis of related compounds (El’chaninov & Aleksandrov, 2016).

Molecular Structure Analysis

• The molecular structure of benzimidazole derivatives is characterized by strong intramolecular hydrogen bonding, as seen in related compounds like 2-(5-methyl-1H-benzimidazol-2-yl)-4-bromo/nitro-phenols (Tavman, 2006).
• X-ray crystallography is often used to determine the crystal structure of these compounds (Dutta, Panda, & Zade, 2014).

Chemical Reactions and Properties

• Benzimidazoles undergo various chemical reactions, including electrophilic substitution, formylation, and acylation (El’chaninov & Aleksandrov, 2016).
• They react with metals to form complexes, as observed in the synthesis of Zn(II) complexes (Tavman, 2006).

Physical Properties Analysis

• The physical properties of benzimidazole derivatives include planarity and the ability to form hydrogen bonds, contributing to their stability and reactivity (Eltayeb et al., 2009).

Chemical Properties Analysis

• Benzimidazole derivatives display varied chemical properties, including the ability to inhibit certain enzymes and possess antimicrobial activities (Gowda et al., 2009).
• Their interactions with metals and formation of complexes are notable chemical properties (Tavman, 2006).